N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C15H13N3OS/c1-9-3-5-12(7-10(9)2)16-15(19)11-4-6-13-14(8-11)18-20-17-13/h3-8H,1-2H3,(H,16,19)
• InChI Key: CABYCKKTJDAPLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC3=NSN=C3C=C2)C
• Molecular Formula: C15H13N3OS
• Molecular Weight: 283.4 g/mol

Description

N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide, also known as BTD, is a chemical compound that has been extensively studied in scientific research. BTD has a unique molecular structure that makes it an attractive candidate for various applications, including as a fluorescent probe, an electron transport material, and as a potential drug target. In

Mechanism of Action

The mechanism of action of N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide is not fully understood. However, it is known that N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide can interact with various biomolecules, including DNA, proteins, and lipids. N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide has been shown to induce apoptosis in cancer cells by activating the caspase pathway. N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide has also been shown to inhibit the aggregation of amyloid beta peptides, which are implicated in Alzheimer's disease.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide has been shown to have various biochemical and physiological effects. N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide has been shown to induce cytotoxicity in cancer cells and inhibit cell proliferation. N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide has also been shown to have antioxidant properties and protect cells from oxidative stress. In addition, N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide has been shown to modulate the activity of various enzymes, including acetylcholinesterase and tyrosinase.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide has several advantages for lab experiments. It is a stable and highly soluble compound that can be easily synthesized. N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide has excellent photophysical properties, including high quantum yield and good photostability. However, N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide has some limitations for lab experiments. N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide is sensitive to pH and temperature, which can affect its fluorescence properties. In addition, N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide can interact with other biomolecules, which can complicate its use in complex biological systems.

Future Directions

There are several future directions for N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide research. N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide can be further optimized for imaging and sensing applications. N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide can also be used as a tool for studying protein-protein interactions and protein-ligand interactions. In addition, N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide can be further investigated as a potential drug target for various diseases, including cancer and Alzheimer's disease. Finally, N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide can be used as a building block for the synthesis of new materials with unique properties.

Synthesis Methods

The synthesis of N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide involves the reaction of 3,4-dimethylaniline with 2-aminothiophenol in the presence of acetic anhydride and concentrated sulfuric acid. The resulting product is then treated with an appropriate acid chloride to obtain the final N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide product. The synthesis method has been optimized to achieve high yields and purity of N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide has been extensively studied in scientific research due to its unique properties. N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide is a fluorescent probe that can be used for imaging and sensing applications. It has been used as a sensor for metal ions, pH, and viscosity. N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide has also been used as an electron transport material in organic light-emitting diodes (OLEDs) and solar cells. In addition, N-(3,4-dimethylphenyl)-2,1,3-benzothiadiazole-5-carboxamide has been investigated as a potential drug target for various diseases, including cancer and Alzheimer's disease.